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Compound of Interest

Compound Name: Omeprazole acid

Cat. No.: B027885 Get Quote

An HPLC-UV method was developed and validated for the quantification of omeprazole in

human plasma. This method is simple, rapid, and cost-effective, making it suitable for routine

analysis in clinical and research settings.

Chromatographic Conditions
A summary of the validated HPLC method for omeprazole quantification is presented in the

table below.

Parameter Value

Mobile Phase
Acetonitrile : Phosphate buffer (pH 7.0) (40:60

v/v)

Column C18 column (250 x 4.6 mm, 5 µm)

Flow Rate 1.0 mL/min

Detection Wavelength 302 nm

Injection Volume 20 µL

Retention Time 4.6 minutes

Internal Standard Pantoprazole
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Method Validation
The developed method was validated according to international guidelines, and the results are

summarized below.

Validation Parameter Result

Linearity Range 0.1 - 10 µg/mL (r² > 0.999)

Accuracy 98.7% - 101.2%

Precision (Intra-day) RSD < 2%

Precision (Inter-day) RSD < 3%

Limit of Detection (LOD) 0.03 µg/mL

Limit of Quantification (LOQ) 0.1 µg/mL

Recovery > 95%

Experimental Protocols
Preparation of Standard Solutions

Stock Solution (100 µg/mL): Accurately weigh 10 mg of omeprazole and dissolve in 100 mL

of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations of 0.1, 0.5, 1, 2, 5, and 10

µg/mL.

Internal Standard (IS) Solution (10 µg/mL): Prepare a stock solution of pantoprazole (100

µg/mL) in methanol and dilute to 10 µg/mL with the mobile phase.

Sample Preparation
This protocol utilizes a protein precipitation method for sample clean-up.

Pipette 500 µL of human plasma into a microcentrifuge tube.
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Add 50 µL of the internal standard solution (10 µg/mL pantoprazole).

Add 1 mL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue with 200 µL of the mobile phase.

Inject 20 µL of the reconstituted sample into the HPLC system.
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Sample Preparation

HPLC Analysis

Data Analysis

500 µL Human Plasma

Add 50 µL IS (10 µg/mL)

Add 1 mL Acetonitrile

Vortex (1 min)

Centrifuge (10,000 rpm, 10 min)

Transfer Supernatant

Evaporate to Dryness

Reconstitute in 200 µL Mobile Phase

Inject 20 µL into HPLC

Chromatographic Separation

UV Detection at 302 nm

Peak Integration

Calibration Curve Construction

Quantification of Omeprazole

Click to download full resolution via product page

Caption: Experimental workflow for omeprazole quantification in human plasma.
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Logical Relationships of Method Validation
The validation of an analytical method ensures its reliability for the intended application. The

relationship between key validation parameters is illustrated below.

Linearity & Range Accuracy & Precision

Sensitivity

Selectivity & Specificity

Method Reliability

Linearity (r² > 0.999)

Reliable Quantification of Omeprazole

Accuracy (98.7% - 101.2%) Precision (RSD < 3%)

LOD (0.03 µg/mL)

LOQ (0.1 µg/mL) No Interference from Endogenous Components

Click to download full resolution via product page

Caption: Logical relationship of HPLC method validation parameters.

To cite this document: BenchChem. [HPLC method for omeprazole quantification in human
plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027885#hplc-method-for-omeprazole-quantification-
in-human-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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